![molecular formula C16H25N5O2 B2526919 1-((1-(Pyrimidin-2-yl)piperidin-4-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)urea CAS No. 2034481-18-8](/img/structure/B2526919.png)
1-((1-(Pyrimidin-2-yl)piperidin-4-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)urea
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Description
1-((1-(Pyrimidin-2-yl)piperidin-4-yl)methyl)-3-((tetrahydrofuran-2-yl)methyl)urea is a useful research compound. Its molecular formula is C16H25N5O2 and its molecular weight is 319.409. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
The analysis of the crystal structure of related compounds, such as sulfonylurea herbicides, reveals insights into molecular interactions, including hydrogen bonding and π–π interactions, contributing to the understanding of their three-dimensional architecture and stability. These findings are crucial for designing compounds with desired physical and chemical properties (Jeon et al., 2015).
Synthesis of Novel Compounds
Research on the synthesis of novel compounds, such as dihydropyrimidines and pyrido[4,3-d]pyrimidines, illustrates the compound's utility in creating new chemical entities. These synthesized compounds have potential applications in various fields, including pharmaceuticals and agrochemicals (Vijayakumar et al., 2014), (Majumdar et al., 2003).
Antimicrobial Activity
The synthesis and evaluation of N-substituted ureas derived from related compounds have shown moderate antimicrobial activity. This line of research contributes to the development of new antimicrobial agents to combat resistant strains of bacteria and fungi (Reddy et al., 2003).
Corrosion Inhibition
Investigations into the applications of Mannich bases synthesized from related compounds have demonstrated their effectiveness as corrosion inhibitors. This research has implications for the protection of metals against corrosion, especially in harsh chemical environments (Jeeva et al., 2015).
Nucleoside Derivatives and Rhenium Complexes
The modification of nucleosides to form novel amine analogs and their subsequent complexation with rhenium has been explored. These studies contribute to the field of medicinal chemistry, particularly in the development of imaging agents and therapeutics (Wei et al., 2005).
Properties
IUPAC Name |
1-(oxolan-2-ylmethyl)-3-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N5O2/c22-16(20-12-14-3-1-10-23-14)19-11-13-4-8-21(9-5-13)15-17-6-2-7-18-15/h2,6-7,13-14H,1,3-5,8-12H2,(H2,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXKYFEQIHISKSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)NCC2CCN(CC2)C3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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